2-((4-((4-bromophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[4-(4-bromophenyl)sulfonyl-2-(4-methylphenyl)-1,3-oxazol-5-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C26H23BrN2O5S2/c1-3-33-21-12-10-20(11-13-21)28-23(30)16-35-26-25(36(31,32)22-14-8-19(27)9-15-22)29-24(34-26)18-6-4-17(2)5-7-18/h4-15H,3,16H2,1-2H3,(H,28,30)
• InChI Key: LXDUFOXUPKPENM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=C(N=C(O2)C3=CC=C(C=C3)C)S(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C26H23BrN2O5S2
• Molecular Weight: 587.5 g/mol

Description

2-((4-((4-bromophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H23BrN2O5S2 and its molecular weight is 587.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The synthesis of novel sulphonamide derivatives, including those related to the structure of interest, involves the reaction of 2-bromo-N-(phenylsulfonyl)acetamide derivatives towards nitrogen-based nucleophiles, leading to a range of compounds with potential biological activities. These derivatives have been synthesized through reactions that yield compounds like aminothiazole, amino-oxazole, and others, displaying good antimicrobial activity. Computational calculations, such as HF/6-31G(d) and DFT B3LYP/6-31G(d) basis sets, have been utilized to understand the reactivity and stability of these compounds, providing a correlation between experimental and theoretical calculations that confirm the anticipation of new compounds with specific functionalities (Fahim & Ismael, 2019).

Antimicrobial and Anticancer Activities

The antimicrobial and anticancer evaluations of 2-aryl-4-arylsulfonyl-5-RS-1,3-oxazoles have shown significant biological activities. Specifically, derivatives have exhibited high activity against various cancer cell lines, demonstrating cytostatic and antiproliferative effects. These compounds have also shown specificity in their activity, suggesting the potential for leading compounds in the synthesis of new 4-arylsulfonyl-1,3-oxazole derivatives with antitumor activity. Such studies provide a foundation for further in-depth research into the development of new therapeutic agents (Zyabrev et al., 2022).

Quantum Calculations and Molecular Docking

Quantum calculations and molecular docking studies have been employed to investigate the pharmacological potential of novel oxazol-5(4H)-ones, including derivatives similar to the compound . These studies offer insights into the interaction mechanisms of these compounds with biological targets, aiding in the identification of compounds with high biological activity and desirable pharmacokinetic properties. Theoretical investigations have been crucial in understanding the molecular basis of the compounds' activity, guiding the synthesis of derivatives with enhanced biological properties (Rosca et al., 2020).